Cas no 1261726-17-3 (3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261726-17-3
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924393
• Update Time: 2025-07-22

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-10-5-8(12(15,16)17)6-21-11(10)7-2-1-3-9(4-7)22-13(18,19)20/h1-6H
• InChI Key： GRTBOPBZIATVBE-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CN=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261726-17-3)

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1261726-17-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of multiple fluorinated substituents, including a trifluoromethoxy group and a trifluoromethyl group, imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biochemical interactions.

The structural features of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine make it an intriguing subject for research in medicinal chemistry. The fluorine atoms, being highly electronegative, can modulate the reactivity and binding affinity of the molecule towards biological targets. This characteristic is particularly valuable in the design of selective inhibitors and agonists, which are crucial for developing novel therapeutic agents. The trifluoromethoxy group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in oncology, immunology, and anti-inflammatory applications. The compound 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has been explored as a key intermediate in synthesizing molecules with targeted biological activities. For instance, studies have demonstrated its utility in developing small-molecule inhibitors that interact with specific enzymes or receptors involved in disease pathways. The fluorinated aromatic ring system provides a scaffold that can be further modified to optimize pharmacokinetic properties and therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of a pyridine core with fluorinated substituents allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological functions. Researchers have leveraged this flexibility to create derivatives with enhanced solubility, bioavailability, and target specificity. Such modifications are essential for improving drug-like properties and ensuring that the final therapeutic agent performs optimally in vivo.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their role in enhancing drug potency and selectivity. For example, compounds containing trifluoromethyl groups are known to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. Similarly, the fluoro substituents can increase binding affinity by influencing electronic distributions at the binding site. These effects are critical for designing drugs that maintain efficacy over prolonged periods and minimize side effects.

Recent advancements in computational chemistry have further accelerated the discovery of novel fluorinated pyridines like 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets, providing insights into their potential therapeutic applications. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of compounds and identify promising candidates for further development.

The synthesis of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups for fine-tuning biological activity.

In conclusion, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261726-17-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic capabilities make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.